Cas no 2162130-47-2 ((2S)-5-cyclohexylpentan-2-ol)

• Product Name: (2S)-5-cyclohexylpentan-2-ol
• CAS No: 2162130-47-2
• MF: C₁₁H₂₂O
• MW: 170.291783809662
• CID: 5972817
• PubChem ID: 165624408
• Update Time: 2025-05-23

(2S)-5-cyclohexylpentan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-5-cyclohexylpentan-2-ol
• 2162130-47-2
• EN300-1794068

• Inchi： 1S/C11H22O/c1-10(12)6-5-9-11-7-3-2-4-8-11/h10-12H,2-9H2,1H3/t10-/m0/s1
• InChI Key： RSKOXWMBNZQRAN-JTQLQIEISA-N
• SMILES： O[C@@H](C)CCCC1CCCCC1

Computed Properties

• Exact Mass: 170.167065321g/mol
• Monoisotopic Mass: 170.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 20.2Ų

Additional information on (2S)-5-cyclohexylpentan-2-ol

Chemical Profile of (2S)-5-cyclohexylpentan-2-ol (CAS No. 2162130-47-2)

CAS No. 2162130-47-2 corresponds to the chiral alcohol (2S)-5-cyclohexylpentan-2-ol, a compound of significant interest in the field of medicinal chemistry and pharmacology. This molecule, characterized by its specific stereochemistry and structural motif, has garnered attention due to its potential applications in drug discovery and synthetic organic chemistry. The presence of a cyclohexyl group and a secondary alcohol functionality makes it a versatile scaffold for designing novel bioactive molecules.

The stereochemical center at the (2S) position is particularly noteworthy, as chirality plays a crucial role in the biological activity of many pharmaceutical agents. The absolute configuration of this compound influences its interaction with biological targets, making it an attractive candidate for structure-activity relationship (SAR) studies. Recent advancements in asymmetric synthesis have enabled the efficient preparation of enantiomerically pure forms of such chiral compounds, which are essential for evaluating their pharmacological properties.

Structurally, (2S)-5-cyclohexylpentan-2-ol consists of a five-carbon chain substituted with a cyclohexyl group at the fifth position and an alcohol functional group at the second carbon. This arrangement imparts unique physicochemical properties, including solubility, lipophilicity, and metabolic stability, which are critical factors in drug design. The cyclohexyl moiety contributes to steric hindrance and can modulate binding affinity to biological receptors, while the secondary alcohol provides a site for further derivatization or hydrogen bonding interactions.

In the realm of medicinal chemistry, (2S)-5-cyclohexylpentan-2-ol has been explored as a building block for more complex molecules. Its chiral center allows for the synthesis of enantiomerically enriched libraries, which can be screened for biological activity. For instance, derivatives of this compound have been investigated for their potential role in modulating enzyme activity or receptor binding. The cyclohexyl group, being relatively rigid compared to linear alkanes, can enhance molecular stability and binding interactions in protein targets.

Recent research has highlighted the importance of (2S)-5-cyclohexylpentan-2-ol in developing novel therapeutic agents. Studies have demonstrated its utility in synthesizing analogs with enhanced pharmacokinetic profiles or improved target selectivity. The compound’s secondary alcohol functionality serves as a versatile handle for chemical modifications, enabling the introduction of additional pharmacophores or functional groups that can fine-tune biological activity. Such modifications are often employed in hit-to-lead optimization campaigns to improve drug-like properties.

The synthesis of (2S)-5-cyclohexylpentan-2-ol has been refined through modern organic methodologies, including asymmetric hydrogenation and chiral auxiliary-assisted strategies. These techniques allow for high enantioselectivity and yield, making large-scale production feasible for research and development purposes. The availability of pure enantiomerically enriched samples is crucial for conducting rigorous pharmacological evaluations and mechanistic studies.

Beyond its applications in drug discovery, (2S)-5-cyclohexylpentan-2-ol has potential uses in chemical biology and materials science. Its unique structural features make it a valuable intermediate in synthesizing more complex natural products or synthetic polymers. Additionally, the compound’s ability to participate in stereoselective reactions underscores its importance in fine chemical synthesis.

The future prospects of (2S)-5-cyclohexylpentan-2-ol are promising, with ongoing research exploring its role in novel therapeutic interventions. As computational chemistry and high-throughput screening technologies advance, the identification of new bioactive derivatives of this compound is anticipated. Furthermore, green chemistry principles are being integrated into synthetic routes to improve sustainability and reduce environmental impact.

In conclusion, (2S)-5-cyclohexylpentan-2-ol (CAS No. 2162130-47-2) represents a significant compound in modern chemical research. Its chiral architecture, structural versatility, and potential applications make it a valuable asset in medicinal chemistry and beyond. Continued investigation into this molecule will likely yield further insights into its utility as a pharmacological tool or synthetic intermediate.